1-(2-(Phenylsulfonyl)-4-tosylthiazol-5-yl)piperidin-4-ol

• IUPAC Name: 1-[2-(benzenesulfonyl)-4-(4-methylphenyl)sulfonyl-1,3-thiazol-5-yl]piperidin-4-ol
• InChI: InChI=1S/C21H22N2O5S3/c1-15-7-9-18(10-8-15)30(25,26)19-20(23-13-11-16(24)12-14-23)29-21(22-19)31(27,28)17-5-3-2-4-6-17/h2-10,16,24H,11-14H2,1H3
• InChI Key: ZENMNPPXIILKSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(SC(=N2)S(=O)(=O)C3=CC=CC=C3)N4CCC(CC4)O
• Molecular Formula: C21H22N2O5S3
• Molecular Weight: 478.6 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A series of novel piperidin-4-ol derivatives were designed, synthesized, and evaluated for potential treatment of HIV.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The molecular structure, vibrational spectra, NBO and UV-spectral analysis of 4-Hydroxypiperidine have been studied.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Drug Design and Synthesis

. . .

Antiviral Applications

. . This suggests that “1-(2-(Phenylsulfonyl)-4-tosylthiazol-5-yl)piperidin-4-ol” could potentially be explored for its antiviral properties.

HIV Treatment

. . This indicates that “1-(2-(Phenylsulfonyl)-4-tosylthiazol-5-yl)piperidin-4-ol” could potentially be used in the treatment of HIV.

Biological Evaluation

. This involves testing these compounds for various biological activities, which could potentially include “1-(2-(Phenylsulfonyl)-4-tosylthiazol-5-yl)piperidin-4-ol”.

Pharmaceutical Applications

. This suggests that “1-(2-(Phenylsulfonyl)-4-tosylthiazol-5-yl)piperidin-4-ol” could have potential pharmaceutical applications.

Chemical Synthesis

. This suggests that “1-(2-(Phenylsulfonyl)-4-tosylthiazol-5-yl)piperidin-4-ol” could be used in chemical synthesis processes.

Mechanism of Action

Target of Action

The primary target of 1-(2-(Phenylsulfonyl)-4-tosylthiazol-5-yl)piperidin-4-ol is the chemokine receptor CCR5 . CCR5 is a seven transmembrane G-protein coupled receptor that plays a crucial role in the process of HIV-1 entry .

Mode of Action

This compound acts as a CCR5 antagonist . It binds to the CCR5 receptor, blocking its interaction with HIV-1. This prevents the virus from entering the host cells . The antagonistic activity of this compound has been evaluated and confirmed in ligand-induced calcium mobilization assays .

Biochemical Pathways

The blockade of the CCR5 receptor interrupts the HIV-1 entry pathway . This prevents the virus from infecting the host cells, thereby inhibiting the progression of the disease .

Result of Action

The result of the compound’s action is the inhibition of HIV-1 infection . By blocking the CCR5 receptor, the compound prevents the entry of the virus into host cells, thereby inhibiting the progression of the disease .

Future Directions

Piperidine derivatives continue to be a significant area of research in the pharmaceutical industry, with new compounds being synthesized and evaluated for their potential therapeutic applications.